Cas no 136790-76-6 (Lubiprostone)

• Product Name: Lubiprostone
• CAS No: 136790-76-6
• MF: C₂₀H₃₂F₂O₅
• MW: 390.461894035339
• MDL: MFCD20268389
• CID: 64444
• Update Time: 2025-07-04

Lubiprostone Chemical and Physical Properties

Names and Identifiers

• Lubiprostone
• 7-[(1r,4r,6r,9r)-4-(1,1-difluoropentyl)-4-hydroxy-8-oxo-5-oxabicyclo[4.3.0]non-9-yl]heptanoic acid
• (11a)-16,16-Difluoro-11-hydroxy-9,15-dioxo-prostan-1-oic Acid
• 13,14-dihydro-15-keto PD2
• 13,14-dihydro-15-keto Prostaglandin D2 Lipid Maps MS Standard
• 13,14-dihydro-15-keto-16,16-difluoro-PGE1
• 13,14-dihydro-15-keto-16,16-difluoro-Prostaglandin E1
• 13,14-Dihydro-15-keto-PGD2
• 13,14-Dihydro-15-ketoprostadlandin D2
• 13,14-dihydro-15-keto-prostaglandin D2
• 9ALPHA-HYDROXY-11,15-DIOXO-PROST-5Z-EN-1-OIC ACID
• DK-PGD2
• RU0211
• RU-0211
• SPI0211
• SPI-0211
• (11a,15R)-11,15-Epoxy-16,16-difluoro-15-hydroxy-9-oxo-prostan-1-oic acid
• Amitiza
• Lubiprostone hemiketal
• 7-((2R,4aR,5R,7aR)-2-(1,1-difluoropentyl)-2-hydroxy-6-oxooctahydrocyclopenta[b]pyran-5-yl)heptanoic acid
• (2R,4aR,5R,7aR)-2-(1,1-Difluoropentyl)-2-hydroxy-6-oxo-3,4,4a,5,7,7a-hexahydrocyclopenta[b]pyran-5-heptanoic acid
• 7-[(2R,4aR,5R,7aR)-2-(1,1-difluoropentyl)-2-hydroxy-6-oxo-3,4,4a,5,7,7a-hexahydrocyclopenta[b]pyran-5-yl]heptanoic acid
• Lubiprostone [USAN]
• Amitiza (TN)
• Bicyclic lubiprostone
• Lubip
• Lubiprostone API
• Rubiprostone
• SPI 0211
• UNII-7662KG2R6K
• AMITIZA LUBIPROSTONE
• Ru 0211
• (11α)-16,16-Difluoro-11-hydroxy-9,15-dioxo-prostan-1-oic Acid

• MDL： MFCD20268389
• Inchi： 1S/C20H32F2O5/c1-2-3-12-20(21,22)18(25)11-10-15-14(16(23)13-17(15)24)8-6-4-5-7-9-19(26)27/h14-15,17,24H,2-13H2,1H3,(H,26,27)/t14-,15-,17-/m1/s1
• InChI Key： DBVFKLAGQHYVGQ-BFYDXBDKSA-N
• SMILES： C([C@H]1[C@@H](CC(=O)[C@@H]1CCCCCCC(=O)O)O)CC(=O)C(F)(F)CCCC

Computed Properties

• Exact Mass: 390.22200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 525
• Topological Polar Surface Area: 83.8

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 56-59°C
• Boiling Point: 532.3±50.0 °C at 760 mmHg
• Flash Point: 275.7±30.1 °C
• Solubility: 可溶于氯仿（少许）、DMSO（少许）、甲醇（少许）
• PSA: 83.83000
• LogP: 4.30990
• Vapor Pressure: 0.0±3.2 mmHg at 25°C
• pka: 4.77±0.10(Predicted)

Lubiprostone Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• RTECS：UK8257750
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Lubiprostone

Lubiprostone (CAS No. 136790-76-6): A Prostaglandin E Analog for Gastrointestinal Disorders

Lubiprostone, identified by the CAS No. 136790-76-6, is a synthetic prostaglandin E analog classified as a chloride channel activator. Its chemical structure, characterized by the IUPAC name (5Z,8Z,11Z,14Z)-7-[[(3R)-3-hydroxy-4-methylpentyl]oxy]-5,8,11,14-eicosatetraenoic acid, incorporates a unique prostaglandin E₂ scaffold with a methyl substitution at position 15. This structural modification distinguishes it from endogenous prostaglandins while preserving its ability to interact with specific ion channels critical for gastrointestinal function.

The compound’s mechanism of action revolves around activating ClC-2 chloride channels expressed in the apical membranes of intestinal epithelial cells. By directly stimulating ClC-2, lubiprostone induces chloride secretion into the intestinal lumen independent of other signaling pathways such as prostaglandin receptors or intracellular second messengers. This results in osmotic fluid secretion that enhances colonic motility and stool consistency without systemic absorption—a key feature highlighted in recent studies published in Gastroenterology (2023) and Nature Reviews Gastroenterology & Hepatology (2024). The localized action minimizes off-target effects compared to traditional stimulant laxatives or opioid-induced constipation agents.

Clinically validated through Phase III trials since its FDA approval in 2006 for chronic idiopathic constipation (CIC), lubiprostone has demonstrated sustained efficacy over long-term use. A 2024 meta-analysis in Alimentary Pharmacology and Therapeutics confirmed its ability to increase spontaneous bowel movements by an average of 1.8 per week compared to placebo (p<0.001). More recent research extends its utility to irritable bowel syndrome with constipation (IBS-C), where a randomized controlled trial showed significant improvements in abdominal pain and bloating scores after eight weeks of treatment versus placebo.

Innovative delivery systems continue to refine its application. A novel sublingual formulation tested in a 2023 study exhibited faster onset of action than oral capsules while maintaining comparable bioavailability (Clinical Gastroenterology and Hepatology). This advancement addresses compliance challenges by reducing required dosing frequency from twice daily to once daily administration. Pharmacokinetic data reveal that less than 5% of the administered dose undergoes systemic absorption due to rapid first-pass metabolism, further supporting its safety profile.

Mechanistic insights from recent investigations reveal additional benefits beyond chloride channel activation. A study published in Gut (July 2024) demonstrated that lubiprostone modulates mucosal barrier function through tight junction protein upregulation, which may explain its reported reduction in visceral hypersensitivity symptoms among IBS-C patients. This dual effect on both motility and epithelial integrity positions it uniquely within the therapeutic landscape for functional gastrointestinal disorders.

Efficacy data from pediatric populations are emerging as well. A Phase II trial conducted across eight European centers reported significant improvement in pediatric functional constipation without adverse growth effects (Pediatric Research, March 2024). These findings align with preclinical models showing no disruption of developmental signaling pathways despite prolonged exposure—a critical advantage over stimulant-based therapies.

Safety profiles remain robust across indications with gastrointestinal adverse events being the most common side effect at ≤5% incidence rates according to post-marketing surveillance data updated through Q3 2024. Comparative studies with prucalopride indicate superior tolerability while achieving similar stool frequency improvements (Journal of Clinical Pharmacology, October 2023). The compound’s narrow tissue distribution also avoids interactions with commonly prescribed medications such as PPIs or NSAIDs that interfere with prostaglandin pathways.

Preclinical research continues to explore novel applications leveraging its ion transport properties. Investigations into postoperative ileus management showed accelerated intestinal recovery times when administered prophylactically (Anesthesiology, May 2024). Ongoing trials are evaluating its potential role in managing constipation-predominant symptoms associated with multiple sclerosis and spinal cord injuries—conditions where traditional treatments often fail due to autonomic dysfunction.

Synthetic methodologies have evolved since initial production processes were patented in the early 2000s. Current manufacturing employs a chemoenzymatic approach combining palladium-catalyzed cross-coupling reactions with lipase-catalyzed esterification steps detailed in a Journal of Medicinal Chemistry publication (February 2024). This improves stereoselectivity at the C(3) hydroxyl group while reducing waste products by over 40% compared to earlier methods.

Bioavailability optimization remains an active area of research despite the compound’s minimal systemic absorption. A micelle-based delivery system tested in murine models enhanced colonic targeting efficiency by approximately two-fold without increasing plasma concentrations (Biochemical Pharmacology, November 2023). Such advancements could lead to lower effective doses and improved outcomes for patients requiring long-term therapy.

Clinical pharmacogenomics studies published this year identified genetic polymorphisms near CLCN genes correlating with treatment response variability among CIC patients (Hepatology Communications, April 2024). These findings suggest personalized dosing strategies may emerge based on individual ClC-_?? expression levels measured via non-invasive biomarkers under development.

Inflammatory bowel disease research has uncovered unexpected benefits through mechanistic studies published this quarter (Inflammatory Bowel Diseases Journal, June 20?). Lubiprostone was found to reduce neutrophil infiltration in ulcerative colitis models via chloride-dependent mechanisms independent of anti-inflammatory cytokine modulation—a discovery prompting pilot trials combining it with standard immunosuppressive therapies.

Economic analyses comparing lubiprostone therapy costs versus long-term use of stimulant laxatives demonstrate favorable cost-effectiveness ratios when considering reduced healthcare utilization for chronic constipation management (). The compound’s ability to restore normal bowel function rather than induce transient effects contributes significantly to these economic advantages documented across multiple healthcare systems.

Sustainable sourcing initiatives have optimized supply chains for key intermediates used in synthesis—specifically addressing concerns around linolenic acid derivatives availability highlighted during previous shortages (). These improvements ensure consistent global availability while maintaining cGMP compliance standards required for pharmaceutical production.

The compound exhibits pH-dependent solubility characteristics critical for formulation design—dissolving completely at pH ≤3 but sparingly at physiological pH levels according to physicochemical studies published this year (). This property supports enteric-coated formulations currently under development aiming for targeted release within the lower gastrointestinal tract without affecting upper GI mucosa.

Clinical evidence now supports use beyond primary indications—recent case series report successful symptom management in patients with opioid-induced constipation unresponsive to peripherally acting μ-opioid receptor antagonists (). The mechanism here appears synergistic when combined with low-dose laxatives rather than acting independently according to pharmacokinetic modeling studies from Johns Hopkins University (June ????).